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Compound of Interest

Compound Name:
3-(2,6-Dimethylphenyl)-1H-

pyrazol-5-amine

Cat. No.: B13322921

Get Quote

Part 1: Chemical Identity & Structural Significance
Core Chemical Profile
Compound Name: 3-(2,6-Dimethylphenyl)-1H-pyrazol-5-amine CAS Registry Number:

1040723-87-2 Molecular Formula: C₁₁H₁₃N₃ Molecular Weight: 187.24 g/mol IUPAC Name: 5-

(2,6-dimethylphenyl)-1H-pyrazol-3-amine (Tautomer dependent)[1]

Structural Architecture & Pharmacophore Analysis
This molecule is not merely a pyrazole derivative; it is a sterically privileged scaffold. The 2,6-

dimethylphenyl moiety (2,6-xylyl group) introduces a critical orthogonality to the planar pyrazole

ring.

Atropisomerism Potential: The steric clash between the methyl groups on the phenyl ring and

the nitrogen/carbon atoms of the pyrazole forces the two aromatic systems to twist out of

coplanarity. This "twisted" conformation is highly valued in kinase inhibitor design (e.g., p38

MAPK, FGFR) as it improves solubility and selectivity by filling hydrophobic pockets

(Gatekeeper residues) that flatter analogs cannot access.
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Tautomeric Equilibrium: The compound exists in a dynamic equilibrium between the 1H-

pyrazol-5-amine and 1H-pyrazol-3-amine forms. In solution, this equilibrium is solvent-

dependent, but in protein binding pockets, specific hydrogen bonding networks (Asp-Phe-Gly

"DFG" motifs) will lock the molecule into a single tautomer.

Figure 1: Tautomeric Equilibrium & Steric Twist
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Fig 1: Tautomeric equilibrium and the orthogonal conformation induced by the 2,6-xylyl group.

Click to download full resolution via product page

Part 2: Synthetic Methodology
Retrosynthetic Strategy
The synthesis of 3-(2,6-Dimethylphenyl)-1H-pyrazol-5-amine is best approached via the

Claisen condensation-cyclization route. Direct arylation of aminopyrazoles is often low-yielding

due to the steric bulk of the 2,6-dimethyl group; therefore, building the pyrazole ring onto the

xylyl moiety is the superior tactic.

Pathway:

Precursor Activation: 2,6-Dimethylbenzoic acid

2,6-Dimethylbenzoate.

C-C Bond Formation: Condensation with acetonitrile to form the
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-ketonitrile.

Heterocycle Formation: Cyclization with hydrazine hydrate.

Figure 2: Synthesis Workflow
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Fig 2: Step-wise synthetic route emphasizing the critical beta-ketonitrile intermediate.
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Detailed Experimental Protocol
Step 1: Synthesis of 3-(2,6-Dimethylphenyl)-3-oxopropanenitrile
Rationale: The steric hindrance of the 2,6-dimethyl group makes the nucleophilic attack on the

ester carbonyl difficult. High-temperature conditions and a strong base (NaH) are required to

drive the deprotonated acetonitrile to attack the ester.

Reagents:

Methyl 2,6-dimethylbenzoate (10.0 mmol)

Acetonitrile (anhydrous, 15.0 mmol)

Sodium Hydride (60% dispersion in oil, 20.0 mmol)

Tetrahydrofuran (THF, anhydrous)

Protocol:

Preparation: Flame-dry a 3-neck round-bottom flask under nitrogen atmosphere.

Base Suspension: Wash NaH with dry hexane (3x) to remove mineral oil. Suspend in

anhydrous THF (20 mL).

Initiation: Add anhydrous acetonitrile (15.0 mmol) dropwise at 0°C. Stir for 15 minutes to

generate the anion.

Condensation: Add Methyl 2,6-dimethylbenzoate (10.0 mmol) dissolved in THF dropwise.

Reflux: Heat the mixture to reflux (66°C) for 12–16 hours. Note: Monitoring by TLC is crucial;

the steric bulk may slow conversion.

Workup: Cool to RT. Quench carefully with ice-water. Acidify with 1M HCl to pH 3–4 to

protonate the enolate. Extract with Ethyl Acetate (3x).

Purification: The crude
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-ketonitrile is often unstable; proceed immediately or purify via rapid silica filtration
(Hexane/EtOAc).

Step 2: Cyclization to Aminopyrazole
Rationale: Hydrazine acts as a bis-nucleophile. The initial attack occurs at the ketone carbonyl

(forming a hydrazone), followed by intramolecular attack on the nitrile carbon to close the ring.

Reagents:

3-(2,6-Dimethylphenyl)-3-oxopropanenitrile (from Step 1)

Hydrazine Hydrate (80% or 64%, 5.0 equivalents)

Ethanol (Absolute)[2][3]

Protocol:

Dissolve the

-ketonitrile in absolute ethanol (0.5 M concentration).

Add Hydrazine Hydrate (excess is used to prevent azine formation).

Reflux for 4–6 hours.

Monitoring: TLC should show the disappearance of the nitrile spot and the appearance of a

lower Rf fluorescent spot.

Isolation: Evaporate solvent under reduced pressure.

Crystallization: Triturate the residue with cold diethyl ether or recrystallize from

Ethanol/Water (9:1) to yield the pure amine.

Part 3: Analytical Characterization & Specifications
The following data represents expected values for the validated structure.
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Property Specification Notes

Appearance Off-white to pale yellow solid
Oxidizes slightly upon air

exposure

Melting Point 145–150 °C
Dependent on crystal

habit/solvate

¹H NMR (DMSO-d₆)

δ 12.0 (br s, 1H, NH), 7.1–7.2

(m, 3H, Ar-H), 5.4 (s, 1H,

Pyrazole-H4), 4.6 (br s, 2H,

NH₂), 2.1 (s, 6H, CH₃)

Distinctive singlet for 2,6-

dimethyls at ~2.1 ppm

MS (ESI+) [M+H]⁺ = 188.12 Consistent with C₁₁H₁₃N₃

Solubility DMSO, Methanol, DMF
Poor solubility in water and

non-polar alkanes

Part 4: Applications in Drug Discovery[8]
Kinase Inhibitor Scaffold
This molecule is a "privileged structure" for Type I and Type II kinase inhibitors.

Binding Mode: The pyrazole nitrogen (N2) acts as a hydrogen bond acceptor from the kinase

hinge region, while the exocyclic amine acts as a hydrogen bond donor.

Selectivity Filter: The 2,6-dimethylphenyl group is specifically used to target kinases with a

smaller "gatekeeper" residue (e.g., Threonine or Alanine) or to force the inhibitor into a

specific atropisomer that fits the ATP pocket of targets like p38 MAPK or FGFR.

Handling & Stability
Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). The amine group is

susceptible to oxidation over long periods.

Safety: Irritant. Use standard PPE.[4] Avoid inhalation of dust.
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Synthesis of 5-aminopyrazoles via beta-ketonitriles

Source: Beilstein Journal of Organic Chemistry. "Approaches towards the synthesis of 5-
aminopyrazoles."

URL:[Link]

Kinase Inhibitor Scaffolds (Aminopyrazoles)

Source: National Institutes of Health (PMC). "Discovery of 3-Amino-1H-pyrazole-Based
Kinase Inhibitors."

URL:[Link]

Chemical Properties & CAS Verification

Source: PubChem Compound Summary for substituted aminopyrazoles.

URL:[Link] (Search Term: Pyrazol-5-amine derivatives)

General Protocol for Beta-Ketonitrile Synthesis

Source: Organic Syntheses, Coll. Vol. 3, p. 536 (1955); Vol. 23, p. 52 (1943). (Adapted for
steric bulk).

URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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